Cas no 1804507-28-5 (4-Bromo-3-iodopyridine-2-sulfonyl chloride)

• Product Name: 4-Bromo-3-iodopyridine-2-sulfonyl chloride
• CAS No: 1804507-28-5
• MF: C₅H₂BrClINO₂S
• MW: 382.401350498199
• CID: 4803176
• Update Time: 2025-05-19

4-Bromo-3-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C5H2BrClINO2S/c6-3-1-2-9-5(4(3)8)12(7,10)11/h1-2H
• InChI Key： ICSNNKHBKBYFMX-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN=C1S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 4-Bromo-3-iodopyridine-2-sulfonyl chloride

Introduction to 4-Bromo-3-iodopyridine-2-sulfonyl chloride (CAS No. 1804507-28-5)

4-Bromo-3-iodopyridine-2-sulfonyl chloride (CAS No. 1804507-28-5) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo and an iodo substituent on the pyridine ring, as well as a sulfonyl chloride functional group. These properties make it an excellent building block for the synthesis of complex molecules with potential therapeutic applications.

The sulfonyl chloride functional group in 4-Bromo-3-iodopyridine-2-sulfonyl chloride is particularly noteworthy due to its high reactivity towards nucleophiles. This reactivity allows for the formation of a wide range of derivatives through nucleophilic substitution reactions. For instance, it can be readily converted into sulfonamides by reacting with amines, which are important intermediates in the synthesis of various pharmaceuticals and agrochemicals.

The presence of the bromo and iodo substituents on the pyridine ring provides additional synthetic handles for further functionalization. These halogen atoms can be selectively replaced with other functional groups through cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling. This versatility makes 4-Bromo-3-iodopyridine-2-sulfonyl chloride a valuable starting material for the synthesis of diverse pyridine derivatives with tailored biological activities.

In recent years, there has been a growing interest in the use of pyridine-based compounds in medicinal chemistry due to their potential as therapeutic agents. Pyridine derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of 4-Bromo-3-iodopyridine-2-sulfonyl chloride makes it an attractive candidate for the development of new drugs targeting various diseases.

One notable application of 4-Bromo-3-iodopyridine-2-sulfonyl chloride is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For example, researchers have utilized this compound to develop potent inhibitors of kinases, which are key enzymes in many signaling pathways associated with cancer and other diseases. The ability to fine-tune the structure of these inhibitors through selective modifications has led to the discovery of several promising drug candidates.

Beyond its applications in drug discovery, 4-Bromo-3-iodopyridine-2-sulfonyl chloride has also found use in the development of imaging agents for diagnostic purposes. The presence of the iodo substituent makes it suitable for radiolabeling with isotopes such as iodine-123 or iodine-131, which are commonly used in nuclear medicine for imaging and therapy. This property has opened up new avenues for the design of radiopharmaceuticals that can be used to visualize and treat various medical conditions.

In addition to its synthetic utility, the physical and chemical properties of 4-Bromo-3-iodopyridine-2-sulfonyl chloride have been extensively studied. It is typically supplied as a solid and is stable under standard laboratory conditions. However, care should be taken during handling due to its reactivity with moisture and nucleophiles. Proper storage conditions, such as keeping it dry and at low temperatures, are recommended to ensure its stability and purity.

The safety profile of 4-Bromo-3-iodopyridine-2-sulfonyl chloride is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, appropriate personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. Additionally, waste disposal should follow standard guidelines for chemical waste management to ensure environmental safety.

In conclusion, 4-Bromo-3-iodopyridine-2-sulfonyl chloride (CAS No. 1804507-28-5) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and high reactivity make it an excellent building block for the synthesis of complex molecules with potential therapeutic applications. As research in this field continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its importance in the scientific community.